Cas no 54767-69-0 (1-[4-(cyclopentylsulfanyl)phenyl]-2-(octylamino)propan-1-ol)

• Product name: 1-[4-(cyclopentylsulfanyl)phenyl]-2-(octylamino)propan-1-ol
• CAS No: 54767-69-0
• MF: C₂₂H₃₇NOS
• MW: 363.600285291672
• CID: 1591778
• PubChem ID: 3042874

1-[4-(cyclopentylsulfanyl)phenyl]-2-(octylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[4-(cyclopentylsulfanyl)phenyl]-2-(octylamino)propan-1-ol
• 1-(4-cyclopentylsulfanylphenyl)-2-(octylamino)propan-1-ol
• 54767-69-0
• BRN 2759183
• 4-(Cyclopentylthio)-alpha-(1-(octylamino)ethyl)benzenemethanol
• Benzenemethanol, 4-(cyclopentylthio)-alpha-(1-(octylamino)ethyl)-
• DTXSID00970097
• SCHEMBL11455406

• Inchi： InChI=1S/C22H37NOS/c1-3-4-5-6-7-10-17-23-18(2)22(24)19-13-15-21(16-14-19)25-20-11-8-9-12-20/h13-16,18,20,22-24H,3-12,17H2,1-2H3
• InChI Key： ZZRWKEYEGWQPPQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCNC(C)C(C1=CC=C(C=C1)SC2CCCC2)O

Computed Properties

• Exact Mass: 363.25981
• Monoisotopic Mass: 363.25958598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų
• XLogP3: 6.3

Experimental Properties

• PSA: 32.26